Synthesis of dinucleoside pyridylphosphonates involving palladium(0)-catalysed phosphorus–carbon bond formation as a key step
Chemical Communications Pub Date: 2001-11-23 DOI: 10.1039/B108857M
Abstract
Dinucleoside 3-pyridylphosphonates, as well as their 2- and
Recommended Literature
- [1] New cluster condensation modes in early transition metal thiophosphates: synthesis, structure and properties of CsTa4P3S19, a novel layered material
- [2] Determination of five components in a pharmaceutical formulation using near infrared reflectance spectrophotometry
- [3] Capturing student conceptions of thermodynamics and kinetics using writing
- [4] Plasmonic enhancement in electroluminescence from light-emitting electrochemical cells incorporating gold nanourchins
- [5] A low zinc diet leads to loss of Zn in melanosomes of the RPE but not in melanosomes of the choroidal melanocytes
- [6] A novel copper(ii) complex as a nitric oxide turn-on fluorosensor: intracellular applications and DFT calculation†
- [7] Contents list
- [8] Dimethylaminoethyl methacrylate copolymer-siRNA nanoparticles for silencing a therapeutically relevant gene in macrophages†
- [9] An efficient synthesis of gem-diiodoolefins and (E)-iodoalkenes from propargylic amides with a Cu(i)/Cu(iii) cycle†
- [10] Computational insights into intriguing vibration-induced pulsing diradical character in perfluoropentacene and the perfluorination effect†
![Chemical Communications](https://scimg.chem960.com/usr/1/CC059091.jpg)
Journal Nameļ¼Chemical Communications
Research Products
-
4,6-Dichloro-2-phenylpyrimidine
CAS no.: 3740-92-9
-
CAS no.: 4518-70-1
-
CAS no.: 122-00-9
-
Diethylene glycol diethyl ether
CAS no.: 112-36-7
-
CAS no.: 3967-55-3
-
CAS no.: 477-93-0
-
CAS no.: 110-76-9
-
CAS no.: 3413-59-0